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Compound of Interest

Compound Name: 1,3-Dichloroacetone

Cat. No.: B141476 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichloroacetone
For researchers, scientists, and drug development professionals, the safe handling of 1,3-
Dichloroacetone is paramount due to its significant health hazards. This guide provides

immediate, essential safety protocols, operational procedures, and disposal plans to ensure

laboratory safety and build confidence in chemical handling practices. 1,3-Dichloroacetone is

classified as highly toxic and corrosive, potentially fatal if swallowed, inhaled, or in contact with

skin. It causes severe skin and eye irritation and damage.[1][2] Therefore, strict adherence to

the following guidelines is mandatory.

Personal Protective Equipment (PPE) and Exposure
Control
Engineering controls, such as using a fume hood or implementing local exhaust ventilation, are

crucial to minimize airborne concentrations.[2][3][4] Personal protective equipment must be

worn at all times when handling this substance.
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2] Tightly fitting safety goggles with

side-shields are recommended.[4][5]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[2][3] Specific recommendations

include Butoject® gloves with a minimum layer

thickness of 0.3 mm and a breakthrough time of

480 minutes.[6] Wear impervious, flame-

resistant protective clothing.[4][5]

Respiratory Protection

If vapors or aerosols are generated, a

NIOSH/MSHA or European Standard EN 149

approved full-face piece airline respirator in

positive pressure mode with emergency escape

provisions is required.[3] A full-face respirator is

also recommended if exposure limits are

exceeded.[5] Filter type ABEK is recommended.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]

Work exclusively within a certified chemical fume hood.

Gather all necessary PPE as specified in the table above and inspect for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling:

Avoid the formation of dust and aerosols.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=33402
https://www.echemi.com/sds/13-dichloroacetone-pid_Seven42551.html
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.riddhipharmaindia.com/my_product/13-dichloro-acetone/
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=33402
https://www.echemi.com/sds/13-dichloroacetone-pid_Seven42551.html
https://www.riddhipharmaindia.com/my_product/13-dichloro-acetone/
https://www.echemi.com/sds/13-dichloroacetone-pid_Seven42551.html
https://www.fishersci.com/store/msds?partNumber=AC173632500&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-dichloroacetone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not breathe dust, vapor, mist, or gas.[1]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[6][2]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong bases, and reducing agents.[1][2]

Keep refrigerated at temperatures between 2-8°C (approximately 39°F).[6][2]

Store in a locked-up area accessible only to authorized personnel.

4. In Case of a Spill:

Evacuate the area immediately.

Remove all sources of ignition.[2]

Ventilate the area.

Wearing full PPE, sweep up the spilled solid material, avoiding dust generation, and place it

into a suitable, closed container for disposal.[6][2]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations. It is

recommended to offer surplus and non-recyclable solutions to a licensed disposal company.

One method of disposal is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber. Do not mix with other

waste, and handle uncleaned containers as you would the product itself.
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Workflow for Safe Handling of 1,3-Dichloroacetone
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Caption: Safe handling workflow for 1,3-Dichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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